(2E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(3-nitrophenyl)amino]prop-2-enenitrile

• IUPAC Name: (E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-nitroanilino)prop-2-enenitrile
• InChI: InChI=1S/C20H16N4O2S/c1-13-6-7-15(8-14(13)2)19-12-27-20(23-19)16(10-21)11-22-17-4-3-5-18(9-17)24(25)26/h3-9,11-12,22H,1-2H3/b16-11+
• InChI Key: QVYSYRABNMLXPC-LFIBNONCSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)C(=CNC3=CC(=CC=C3)[N+](=O)[O-])C#N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC(=CC=C3)[N+](=O)[O-])/C#N)C
• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol

Description

(2E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(3-nitrophenyl)amino]prop-2-enenitrile is a useful research compound. Its molecular formula is C20H16N4O2S and its molecular weight is 376.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• Thiazole derivatives have been synthesized through various chemical reactions, offering pathways for creating complex molecules with potential pharmaceutical applications. For instance, the homologation of 2-nitrotoluene has led to the synthesis of tryptophan precursors and indole derivatives, highlighting the utility of related compounds in synthetic organic chemistry (Tanaka, Yasuo, & Torii, 1989).

Corrosion Inhibition

• Quantum chemical and molecular dynamics simulation studies have been conducted on thiazole derivatives to predict their corrosion inhibition performances on iron surfaces. These studies underline the importance of such compounds in materials science and engineering by demonstrating their potential to protect metals from corrosion (Kaya et al., 2016).

Electro-optical and Charge-Transport Properties

• Research into the electro-optical and charge-transport properties of related compounds, such as trans-3-(3,4-dimethoxyphenyl)-2-(4-nitrophenyl)prop-2-enenitrile, has revealed their potential as efficient hole-transport materials. This suggests applications in the development of electronic and photonic devices (Irfan et al., 2015).

Antitumor Activities

• Novel derivatives of 6-amino-2-phenylbenzothiazoles have been synthesized and evaluated for their antitumor activities. These studies indicate the potential of thiazole derivatives in the development of new anticancer agents (Racané et al., 2006).

Molecular Dynamics and Quantum Chemical Studies

• The molecular structure and reactivity of similar compounds have been studied using experimental and theoretical methods, providing insights into their chemical behavior and potential applications in designing molecules with specific properties (Jasiński et al., 2016).

Photoswitching of Magnetic Interaction

• A diarylethene derivative with two nitronyl nitroxides has been synthesized to control intramolecular magnetic interaction by photoirradiation, suggesting applications in molecular electronics and spintronics (Matsuda & Irie, 2000).